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Compound of Interest

Compound Name: Zinc ethylbenzenesulphonate

Cat. No.: B15176996 Get Quote

Introduction

Zinc Ethylbenzenesulphonate is a compound utilized in various industrial applications.

Accurate and reliable quantification of this compound is crucial for quality control and

formulation development. This application note presents a robust High-Performance Liquid

Chromatography (HPLC) method for the determination of the ethylbenzenesulphonate anion

from Zinc Ethylbenzenesulphonate in solution. The method employs a reversed-phase C18

column with UV detection, providing a straightforward and reproducible analytical procedure.

Analytical Method

The analysis focuses on the quantitative determination of the ethylbenzenesulphonate anion,

which is the chromophoric component of Zinc Ethylbenzenesulphonate. A reversed-phase

HPLC method was developed to achieve optimal separation and detection.

Chromatographic Conditions:
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Parameter Value

Column C18, 4.6 x 250 mm, 5 µm

Mobile Phase
Acetonitrile : 0.1 M Sodium Perchlorate in Water

(40:60, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection UV at 225 nm

Run Time 10 minutes

Method Validation Summary

The developed HPLC method was validated for linearity, precision, and accuracy. The results

demonstrate the suitability of the method for its intended purpose.

Parameter Result

Linearity (R²) > 0.999

Concentration Range 1 - 100 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Limit of Detection (LOD) 0.5 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Experimental Protocol
This section provides a detailed, step-by-step protocol for the HPLC analysis of Zinc
Ethylbenzenesulphonate.

1. Reagents and Materials
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Zinc Ethylbenzenesulphonate reference standard

Acetonitrile (HPLC grade)

Sodium Perchlorate (ACS grade)

Deionized Water (18.2 MΩ·cm)

0.45 µm syringe filters

2. Preparation of Solutions

Mobile Phase (Acetonitrile : 0.1 M Sodium Perchlorate in Water, 40:60, v/v):

Dissolve 12.25 g of Sodium Perchlorate in 1000 mL of deionized water to prepare a 0.1 M

solution.

Mix 400 mL of Acetonitrile with 600 mL of the 0.1 M Sodium Perchlorate solution.

Degas the mobile phase by sonicating for 15 minutes or by vacuum filtration.

Standard Stock Solution (1000 µg/mL of ethylbenzenesulphonate):

Accurately weigh an appropriate amount of Zinc Ethylbenzenesulphonate reference

standard. Note: The exact mass will depend on the purity and molecular weight of the

standard.

Dissolve the weighed standard in the mobile phase in a 100 mL volumetric flask and dilute

to the mark.

Working Standard Solutions (1, 5, 10, 25, 50, 100 µg/mL):

Perform serial dilutions of the Standard Stock Solution with the mobile phase to prepare

the working standard solutions for the calibration curve.

3. Sample Preparation

Accurately weigh a sample containing Zinc Ethylbenzenesulphonate.
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Dissolve the sample in a known volume of the mobile phase.

Vortex or sonicate the solution to ensure complete dissolution.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC System Setup and Analysis

Set up the HPLC system according to the chromatographic conditions specified in the

application note.

Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline

is achieved.

Inject the blank (mobile phase), followed by the working standard solutions in increasing

order of concentration.

Inject the prepared sample solutions.

Construct a calibration curve by plotting the peak area of the ethylbenzenesulphonate peak

against the concentration of the working standard solutions.

Determine the concentration of ethylbenzenesulphonate in the sample solutions from the

calibration curve.

5. Data Analysis

Calculate the concentration of Zinc Ethylbenzenesulphonate in the original sample using the

following formula:

Concentration (mg/g) = (C × V) / W

Where:

C = Concentration of ethylbenzenesulphonate in the sample solution (µg/mL) from the

calibration curve.

V = Final volume of the sample solution (mL).
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W = Weight of the sample (mg).

Experimental Workflow
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Caption: Workflow for HPLC analysis of Zinc Ethylbenzenesulphonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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